Cas no 88478-01-7 (Iriversical)

• Product name: Iriversical
• CAS No: 88478-01-7
• MF: C₃₁H₅₂O₃
• MW: 472.742790222168
• CID: 2038087
• PubChem ID: 71587326

Iriversical Chemical and Physical Properties

Names and Identifiers

• Iriversical
• PROPANAL, 2-(4-HYDROXY-2-(3-HYDROXYPROPYL)-3,4-DIMETHYL-3-(4,8,12-TRIMETHYL-11-METHYLENE-3,7-TRIDECADIENYL)CYCLOHEXYLIDENE)-, (2R-(1Z,2.ALPHA.,3.BETA.(3E,7E),4.ALPHA.))-
• 3X1K7Q256V
• DTXCID40159561
• UNII-3X1K7Q256V
• PROPANAL, 2-((2R,3S,4S)-4-HYDROXY-2-(3-HYDROXYPROPYL)-3,4-DIMETHYL-3-((3E,7E)-4,8,12-TRIMETHYL-11-METHYLENE-3,7-TRIDECADIEN-1-YL)CYCLOHEXYLIDENE)-, (2Z)-
• Q27258158
• DTXSID40237070
• PROPANAL, 2-(4-HYDROXY-2-(3-HYDROXYPROPYL)-3,4-DIMETHYL-3-(4,8,12-TRIMETHYL-11-METHYLENE-3,7-TRIDECADIENYL)CYCLOHEXYLIDENE)-, (2R-(1Z,2alpha,3beta(3E,7E),4alpha))-
• 88478-01-7
• PROPANAL, 2-((2R,3S,4S)-4-HYDROXY-2-(3-HYDROXYPROPYL)-3,4-DIMETHYL-3-((3E,7E)-4,8,12-TRIMETHYL-11-METHYLENE-3,7-TRIDECADIENYL)CYCLOHEXYLIDENE)-, (2Z)-
• (2Z)-2-[(2R,3S,4S)-4-hydroxy-2-(3-hydroxypropyl)-3,4-dimethyl-3-[(3E,7E)-4,8,12-trimethyl-11-methylidenetrideca-3,7-dienyl]cyclohexylidene]propanal

• Inchi： InChI=1S/C31H52O3/c1-23(2)26(5)17-16-25(4)13-9-12-24(3)14-10-19-30(7)29(15-11-21-32)28(27(6)22-33)18-20-31(30,8)34/h13-14,22-23,29,32,34H,5,9-12,15-21H2,1-4,6-8H3/b24-14+,25-13+,28-27-/t29-,30+,31+/m1/s1
• InChI Key： FNYATHKWPGEORD-FSIJEPPWSA-N
• SMILES： CC(C)C(=C)CCC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C

Computed Properties

• Exact Mass: 472.39164552g/mol
• Monoisotopic Mass: 472.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids